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Compound of Interest

Compound Name: 2-Methoxy-4,5-dimethylaniline
CAS No.: 18087-12-2
Cat. No.: B098992
Get Quote
. J

Executive Summary

Accurate thermodynamic data for 2-Methoxy-4,5-dimethylaniline (CAS 18087-12-2) is critical
for process scale-up and quality control. As an electron-rich aniline derivative, this compound
exhibits significant sensitivity to oxidation, making the precise determination of its melting and
boiling points dependent on rigorous sample preparation and handling under inert
atmospheres. This guide synthesizes experimental data with validated protocols for
measurement and purification.

Chemical Identity & Structural Analysis

Before establishing physical constants, the molecular identity must be unequivocally defined to
distinguish this compound from its isomers (e.g., p-Cresidine).
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Parameter Data
Chemical Name 2-Methoxy-4,5-dimethylaniline
4,5-Dimethyl-o-anisidine; Benzenamine, 2-
Synonyms )
methoxy-4,5-dimethyl-
CAS Registry Number 18087-12-2
Molecular Formula CoH13NO
Molecular Weight 151.21 g/mol
SMILES COclcc(C)c(C)eccIN
Off-white to brownish crystalline solid (oxidizes
Appearance

upon air exposure)

Thermodynamic Properties (Core Data)

The following values represent the standard experimental baselines for high-purity (>98%)
samples.

Melting Point and Boiling Point Data
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Property Value | Range

Conditions

Notes

Melting Point (MP) 83 °C

Atmospheric Pressure

Sharp melting range
indicates high purity.
Depression of MP

observed in oxidized

samples.

Boiling Point (BP) 136 °C

15 Torr (Vacuum)

Critical: Do not
attempt distillation at
760 mmHg due to risk
of thermal
decomposition and

polymerization.

Predicted Density 1.019 g/cm3

20 °C

Theoretical value
based on group

contribution methods.

Technical Insight: The melting point of 83 °C places this compound in a higher thermal stability

class than its isomer p-cresidine (MP ~52 °C). This increase is attributed to the steric bulk and

symmetry provided by the vicinal dimethyl substitution pattern, which enhances crystal lattice

energy.

Experimental Determination Methodologies

To replicate these values, researchers must employ protocols that mitigate the compound's

lability.

Melting Point Determination Protocol (Capillary Method)

Objective: Determine phase transition temperature while minimizing oxidative degradation.
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e Sample Preparation:
o Dry the sample in a vacuum desiccator over P20s for 4 hours.

o Grind a small quantity (approx. 5 mg) into a fine powder in an inert atmosphere (glove box
preferred).

o Fill a capillary tube to a height of 2-3 mm. Compact by tapping.
e Instrument Setup:
o Use a calibrated melting point apparatus (e.g., Buchi or Mettler Toledo).
o Start Temperature: 70 °C.
o Ramp Rate: 1 °C/min.
o Observation:
o Record Onset Temperature (first visible liquid droplet).
o Record Clear Point (complete liquefaction).

o Acceptance Criteria: Range should not exceed 2 °C (e.g., 82.5 - 84.0 °C).

Boiling Point Determination (Vacuum Distillation)

Objective: Purify and characterize the liquid phase without thermal decomposition.
o System Setup: Short-path distillation apparatus with a high-vacuum manifold.

e Pressure Control: Stabilize vacuum at 15 Torr (mmHg).

e Heating: Use an oil bath with magnetic stirring.

e Collection:

o Discard the first 5% (forerun) containing solvent residuals.
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o Collect the main fraction at vapor temperature 136 °C.

o Safety Note: Ensure the system is flushed with Nitrogen upon breaking vacuum to prevent
rapid oxidation of the hot distillate.

Synthesis & Purification Logic

The physical properties are often determined immediately following synthesis to validate the
product. A common route involves the hydrogenation of 4,5-dimethyl-2-nitroanisole.

Process Workflow Visualization

The following diagram illustrates the critical path from synthesis to physical property validation,
highlighting the purification steps necessary to achieve the reported MP of 83 °C.
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Figure 1: Synthesis and purification workflow ensuring high-purity isolation for accurate
property measurement.

Applications & Relevance

Understanding the melting and boiling points of 2-Methoxy-4,5-dimethylaniline is essential
for:

e Process Safety: The boiling point under vacuum dictates the maximum safe operating
temperature during solvent stripping.

e Solid-State Handling: The melting point (83 °C) allows for solid handling at room
temperature, but the proximity to common process temperatures (e.g., 60-70 °C drying
ovens) requires careful thermal management to avoid sintering.

o Storage: Due to its electron-rich nature, the compound should be stored below 25 °C under
Argon to maintain the integrity of the physical form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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